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Compound of Interest

Compound Name: 4-Acetylbenzonitrile

Cat. No.: B130643

Essential Safety and Handling Guide for 4-
Acetylbenzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical plans for handling 4-
Acetylbenzonitrile in a laboratory setting. Adherence to these procedures is critical for
ensuring personal safety and proper disposal.

Hazard Identification and Classification

4-Acetylbenzonitrile is classified as harmful if swallowed and may be harmful in contact with
skin.[1] It is crucial to handle this compound with care, utilizing appropriate personal protective
equipment and following designated safety procedures to minimize exposure risks.

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 4-Acetylbenzonitrile to prevent skin and eye
contact, and inhalation of dust particles.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b130643?utm_src=pdf-interest
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://orbitscience.com/resources/pdf/products/SDS/2902.1_SDS.pdf
https://www.benchchem.com/product/b130643?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130643?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

PPE Category Item Specification

Tightly fitting with side-shields,
Eye/Face Protection Safety Goggles conforming to EN 166 (EU) or
NIOSH (US) standards.[2]

Chemical-resistant gloves
Skin Protection Gloves (e.g., nitrile), inspected prior to
use.[1][2]

Fire/flame resistant and

Protective Clothing impervious clothing or lab coat.
[2]
A full-face respirator should be
used if exposure limits are
Respiratory Protection Respirator exceeded or if imtation is

experienced.[2] A dust mask
(type N95 or equivalent) is also

recommended.

Operational Plan for Handling

Safe handling of 4-Acetylbenzonitrile requires a controlled environment and strict adherence
to the following steps.

[EEN

. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[2][3]

Ensure safety showers and eyewash stations are readily accessible.[4]
2. Handling Procedures:

Avoid the formation of dust and aerosols.[2]

Do not eat, drink, or smoke in the handling area.[1][2]

Wash hands thoroughly after handling the compound.[1][2]
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Use non-sparking tools to prevent ignition.[2]

3. Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.[2][4]

Keep away from incompatible materials such as strong oxidizing agents.[4]

The recommended storage temperature is between 15-25 °C.[1][5]

Emergency and First Aid Procedures

Immediate and appropriate first aid is critical in the event of exposure.

Exposure Route First Aid Measures

Move the individual to fresh air. If breathing is
Inhalation difficult, provide oxygen. Seek immediate

medical attention.[2]

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact _ S
water.[2] Seek medical advice if irritation

persists.[1][3]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact i o i )

do. Continue rinsing.[1][3][6] Seek immediate

medical attention.[6]

Rinse mouth with water. Do not induce vomiting.
Ingestion [2] Call a poison control center or doctor

immediately.[1][2]

Disposal Plan

Proper disposal of 4-Acetylbenzonitrile and its containers is essential to prevent
environmental contamination.
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o Chemical Waste: Dispose of contents and container to an appropriate treatment and
disposal facility in accordance with applicable laws and regulations.[1][2] This may involve
disposal at an industrial combustion plant.[1][3]

o Contaminated Packaging: Containers can be triple-rinsed (or equivalent) and offered for
recycling or reconditioning.[2] Alternatively, puncture the packaging to render it unusable and
dispose of it in a sanitary landfill.[2]

Quantitative Data Summary

Property Value
Molecular Formula CoH7NOJ3][5]
Molecular Weight 145.16 g/mol [7]
Melting Point 136°C (lit.)[2]

H302 (Harmful if swallowed), H313 (May be

harmful in contact with skin)[1]

Hazard Statements

P264, P270, P280, P301+P312, P302+P352,

Precautionary Statements
P501

Visual Workflow and Safety Logic

The following diagrams illustrate the standard operating procedure for handling 4-
Acetylbenzonitrile and the logical hierarchy of safety precautions.
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Caption: Standard Operating Procedure for Handling 4-Acetylbenzonitrile.
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Caption: Hierarchy of Safety Precautions for Chemical Handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b130643#personal-protective-equipment-for-handling-
4-acetylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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